Cas no 194490-33-0 (Methyl 3-cyano-1H-indole-5-carboxylate)

• Product Name: Methyl 3-cyano-1H-indole-5-carboxylate
• CAS No: 194490-33-0
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 1025592
• PubChem ID: 19603726
• Update Time: 2025-04-20

Methyl 3-cyano-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-1H-indole-5-carboxylate
• 1H-INDOLE-5-CARBOXYLIC ACID,3-CYANO-,METHYL ESTER
• 3-Cyano-1H-indole-5-carboxylic acid methyl ester
• AKOS015919781
• SCHEMBL6599204
• 194490-33-0
• Methyl3-cyano-1H-indole-5-carboxylate
• A880189
• methyl 3-cyanoindole-5-carboxylate
• DA-17855
• F87826
• PAFUKZMNTQWTPL-UHFFFAOYSA-N
• DTXSID10598983
• 1H-INDOLE-5-CARBOXYLIC ACID, 3-CYANO-, METHYL ESTER

• MDL： MFCD15523478
• Inchi： 1S/C11H8N2O2/c1-15-11(14)7-2-3-10-9(4-7)8(5-12)6-13-10/h2-4,6,13H,1H3
• InChI Key： PAFUKZMNTQWTPL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C(C#N)=CN2)C=1)=O

Computed Properties

• Exact Mass: 200.05864
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 65.88